N-(4-isopropylphenyl)-N'-phenylthiourea

• IUPAC Name: 1-phenyl-3-(4-propan-2-ylphenyl)thiourea
• InChI: InChI=1S/C16H18N2S/c1-12(2)13-8-10-15(11-9-13)18-16(19)17-14-6-4-3-5-7-14/h3-12H,1-2H3,(H2,17,18,19)
• InChI Key: UEBLEAXBWFSOLO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=S)NC2=CC=CC=C2
• Molecular Formula: C16H18N2S
• Molecular Weight: 270.4 g/mol

Description

N-(4-isopropylphenyl)-N'-phenylthiourea, also known as IPPU, is a chemical compound that has been widely studied for its potential applications in scientific research. IPPU belongs to the class of thiourea derivatives, which have been found to exhibit a wide range of biological activities. In

Mechanism of Action

The mechanism of action of N-(4-isopropylphenyl)-N'-phenylthiourea is not fully understood, but it is believed to involve the modulation of various signaling pathways and enzymes. This compound has been found to inhibit the activity of tyrosinase, which is involved in melanin synthesis. This suggests its potential use as a skin-whitening agent. This compound has also been shown to inhibit the replication of various viruses, such as herpes simplex virus and human immunodeficiency virus, by interfering with viral DNA synthesis.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, such as breast, lung, and prostate cancer cells. This compound has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to modulate the activity of acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain.

Advantages and Limitations for Lab Experiments

N-(4-isopropylphenyl)-N'-phenylthiourea has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. This compound has also been extensively studied, which makes it a well-characterized compound for use in scientific research. However, there are also some limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo. In addition, this compound has been found to exhibit cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(4-isopropylphenyl)-N'-phenylthiourea. One area of interest is its potential use as a skin-whitening agent. Further studies are needed to determine its efficacy and safety in this application. Another area of interest is its potential use as a DNA-binding agent. Studies are needed to determine its mechanism of action and its potential as an anticancer agent. In addition, further studies are needed to determine the safety and toxicity of this compound in vivo, which will be important for its potential use as a therapeutic agent.

Scientific Research Applications

N-(4-isopropylphenyl)-N'-phenylthiourea has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biological activities, such as antitumor, antiviral, and anti-inflammatory effects. This compound has also been shown to modulate the activity of various enzymes, such as tyrosinase and acetylcholinesterase. In addition, this compound has been found to interact with DNA, which suggests its potential use as a DNA-binding agent.